1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine

• IUPAC Name: 2-(3-chlorophenoxy)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H19ClN2O2/c19-15-5-4-8-17(13-15)23-14-18(22)21-11-9-20(10-12-21)16-6-2-1-3-7-16/h1-8,13H,9-12,14H2
• InChI Key: IOOSMRIBFWGQCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)COC3=CC(=CC=C3)Cl
• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol

Description

1-[(3-Chlorophenoxy)acetyl]-4-phenylpiperazine (CPP) is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP is a piperazine derivative that exhibits a unique pharmacological profile, making it a promising candidate for the development of novel drugs.

Mechanism of Action

1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine acts as a partial agonist at the serotonin 5-HT1A receptor and a full agonist at the 5-HT2A receptor. The activation of these receptors leads to the modulation of various neurotransmitter systems, including dopamine, norepinephrine, and glutamate. The modulation of these systems results in the observed pharmacological effects of 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine.
Biochemical and Physiological Effects:
1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex, which is associated with its anxiolytic and antidepressant effects. 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has also been shown to increase the release of acetylcholine in the hippocampus, which is associated with its cognitive-enhancing effects. Furthermore, 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has been shown to decrease the release of glutamate in the striatum, which is associated with its antipsychotic effects.

Advantages and Limitations for Lab Experiments

1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has several advantages for lab experiments, including its high potency, selectivity, and specificity. Furthermore, 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has a well-defined pharmacological profile, making it a useful tool for studying the role of serotonin receptors in the central nervous system. However, 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has great potential for the development of novel drugs for the treatment of various neurological and psychiatric disorders. Future research should focus on the optimization of 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine's pharmacological profile, including its selectivity and potency. Furthermore, the development of novel 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine derivatives with improved pharmacokinetic properties and reduced toxicity should be explored. Finally, the role of 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine in the regulation of neuroinflammation and neurodegeneration should be investigated.
Conclusion:
1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine is a promising compound that exhibits a unique pharmacological profile, making it a valuable tool for scientific research. 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has been shown to have potential therapeutic applications in various neurological and psychiatric disorders. The optimization of 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine's pharmacological profile and the development of novel 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine derivatives will pave the way for the development of novel drugs for the treatment of these disorders.

Scientific Research Applications

1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has been extensively studied in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has been shown to exhibit anxiolytic, antidepressant, antipsychotic, and analgesic effects in animal models. 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy. Furthermore, 1-[(3-chlorophenoxy)acetyl]-4-phenylpiperazine has been used as a research tool to study the role of serotonin receptors in the central nervous system.